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Compound Name: 3,6-Dichlorotrimellitic acid

Cat. No.: B559625 Get Quote

In-Depth Technical Guide to 3,6-
Dichlorotrimellitic Anhydride
For Researchers, Scientists, and Drug Development Professionals

Abstract
3,6-Dichlorotrimellitic anhydride is a chlorinated aromatic anhydride that serves as a pivotal

precursor in the synthesis of various functional molecules. Its primary application lies in the

production of dichlorinated fluorescein and rhodamine dyes, such as TET and HEX, which are

extensively used for labeling oligonucleotides in DNA sequencing and quantitative PCR (qPCR)

applications.[1][2] This guide provides a comprehensive overview of the physical and chemical

properties of 3,6-dichlorotrimellitic anhydride, its synthesis, and its applications in research and

development.

Chemical and Physical Properties
3,6-Dichlorotrimellitic anhydride is a solid, off-white to light brown compound.[3] Due to its

reactive nature, it should be stored at 4°C under sealed conditions, away from moisture and

light to prevent hydrolysis.[3] For long-term storage in solvent, it is recommended to keep it at

-80°C for up to six months or -20°C for one month.[3]
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A summary of the key physical and chemical properties of 3,6-Dichlorotrimellitic anhydride is

presented in Table 1.

Property Value Source(s)

Molecular Formula C₉H₂Cl₂O₅ [4][5]

Molecular Weight 261.01 g/mol [4][5]

CAS Number 81742-10-1 [5]

Appearance Off-white to light brown solid [3]

Solubility
DMSO: 100 mg/mL (383.11

mM)
[3]

Storage Temperature
4°C (short-term), -20°C to

-80°C (in solvent, long-term)
[3]

Note: Experimental values for melting point and boiling point are not readily available in the

reviewed literature.

Synthesis and Experimental Protocols
The synthesis of 3,6-dichlorotrimellitic anhydride typically involves a multi-step process starting

from 2,5-dichloro-p-xylene. A patented method outlines a feasible reaction pathway.[3]

Synthesis Workflow
A general workflow for the synthesis of 3,6-dichlorotrimellitic anhydride is depicted in the

following diagram.
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Synthesis of 3,6-Dichlorotrimellitic Anhydride

2,5-dichloro-p-xylene

Friedel-Crafts Acylation
(Oxalyl chloride monoester, AlCl3)

2-(2,5-dichloro-3,6-dimethylphenyl)-2-oxoacetate intermediate

Hydrolysis
(e.g., K2CO3 aq.)

Intermediate Acid

Oxidation
(e.g., KMnO4)

3-(carboxycarbonyl)-2,5-dichlorobenzene-1,4-dicarboxylic acid

Decarbonylation & Condensation
(Conc. H2SO4, 110-130°C)

3,6-Dichlorotrimellitic anhydride

Click to download full resolution via product page

Caption: Synthetic pathway for 3,6-Dichlorotrimellitic anhydride.
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Experimental Protocol: Synthesis
The following is a generalized experimental protocol based on the patented synthesis method.

[3]

Friedel-Crafts Acylation: 2,5-dichloro-p-xylene is reacted with an oxalyl chloride monoester in

the presence of a Lewis acid catalyst such as aluminum trichloride.

Hydrolysis: The resulting acetate intermediate is hydrolyzed, for instance, using an aqueous

solution of potassium carbonate.

Oxidation: The hydrolyzed intermediate is then oxidized using a strong oxidizing agent like

potassium permanganate.

Decarbonylation and Condensation: The resulting dicarboxylic acid undergoes

decarbonylation and condensation in concentrated sulfuric acid at a temperature of 110-

130°C to yield the final product, 3,6-dichlorotrimellitic anhydride.

Reactivity and Chemical Behavior
As a dicarboxylic anhydride, 3,6-dichlorotrimellitic anhydride is a reactive compound.[5] The

anhydride ring is susceptible to nucleophilic attack, particularly by amines, alcohols, and water.

This reactivity is fundamental to its use in the synthesis of fluorescent dyes and polymers,

where it forms stable amide or ester linkages.

Spectroscopic Data
While complete, experimentally-derived spectra are not widely published, some spectroscopic

information is available.

¹H NMR: A patent reports a proton NMR signal at δ 8.36 (singlet, 1H) in acetone-d₆.[3]

Applications in Research and Drug Development
The primary significance of 3,6-dichlorotrimellitic anhydride in the life sciences is its role as a

key intermediate in the synthesis of fluorescent probes.[1][2]

Precursor to Fluorescent Dyes
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3,6-Dichlorotrimellitic anhydride is the starting material for producing tetrachlorofluorescein

(TET) and hexachlorofluorescein (HEX).[1][2] These dyes are widely employed in molecular

biology for:

DNA Sequencing: Labeling of oligonucleotides.[3]

Quantitative PCR (qPCR): As reporter dyes in multiplex assays.[2]

Fluorescence in situ Hybridization (FISH)[2]

Fluorescence Resonance Energy Transfer (FRET)[2]

The use of these fluorescent dyes is crucial in drug discovery and diagnostics for studying

drug-transporter interactions and in high-throughput screening assays.[6]

Polymer Synthesis
This compound is also utilized in the synthesis of high-performance polymers, such as

polyimides. These polymers are known for their thermal stability, mechanical strength, and

chemical resistance, making them valuable in various industrial applications.

Safety and Handling
3,6-Dichlorotrimellitic anhydride is classified as harmful if swallowed, causes skin irritation,

causes serious eye irritation, and may cause respiratory irritation.[4] Appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn

when handling this compound. Work should be conducted in a well-ventilated area or a

chemical fume hood.

Logical Relationships in Application
The following diagram illustrates the logical flow from the properties of 3,6-dichlorotrimellitic

anhydride to its end-use applications.
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From Properties to Applications
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Caption: Application workflow of 3,6-Dichlorotrimellitic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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